Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)

Use in Food Contact Materials

Specific Scientific Field: This application falls under the field of Food Science and Material Science.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” is used as a polymeric antistatic additive in hydrophobic plastics, mainly polyethylene and polypropylene, at a maximum used level up to 20% w/w .

Methods of Application: The substance is incorporated into the plastic during the manufacturing process to reduce static electricity. The exact procedures and technical parameters would depend on the specific manufacturing process used.

Use in Pharmacokinetics

Specific Scientific Field: This application falls under the field of Pharmacokinetics and Pharmaceutical Sciences.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” is used in the formulation of tablets to enhance the bioavailability of the active pharmaceutical ingredient .

Methods of Application: The substance is incorporated into the tablet formulation during the manufacturing process. The exact procedures and technical parameters would depend on the specific manufacturing process used.

Use in Personal Care & Cosmetics

Specific Scientific Field: This application falls under the field of Cosmetology and Personal Care.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” is used in personal care and cosmetics as an emulsifier, emollient, and thickener .

Methods of Application: The substance is incorporated into the cosmetic formulation during the manufacturing process. The exact procedures and technical parameters would depend on the specific manufacturing process used.

Results or Outcomes: The results of the application would depend on the specific product in which it is used. Generally, it helps to improve the texture and consistency of the product .

Use in Aqueous Parenteral Preparations

Specific Scientific Field: This application falls under the field of Pharmaceutical Sciences.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” has been used in the manufacture of aqueous parenteral preparations with vitamin A, D, E and K, and a number of other lipophilic pharmaceutical active agents, such as propanidid, miconazole, alfadolone, and alfaxalone .

Methods of Application: The substance is incorporated into the parenteral preparation during the manufacturing process. The exact procedures and technical parameters would depend on the specific manufacturing process used.

Results or Outcomes: The results of the application would depend on the specific product in which it is used. Generally, it helps to improve the bioavailability of the active pharmaceutical ingredient .

Use in Safety Data Sheets

Specific Scientific Field: This application falls under the field of Chemical Safety and Industrial Hygiene.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” is listed in safety data sheets for certain products, indicating its use in those products and the need for safety precautions when handling them .

Methods of Application: The substance is incorporated into the product during the manufacturing process. The exact procedures and technical parameters would depend on the specific manufacturing process used.

Results or Outcomes: The results of the application would depend on the specific product in which it is used. Generally, it helps to improve the safety and handling of the product .

Use in Chemical Manufacturing

Specific Scientific Field: This application falls under the field of Chemical Engineering and Industrial Manufacturing.

Summary of the Application: “Octadecanoic acid, 12-hydroxy-, polymer with alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)” is used in the chemical industry for the manufacturing of various products .

Results or Outcomes: The results of the application would depend on the specific product in which it is used. Generally, it helps to improve the performance and quality of the product .

• This compound is likely a synthetic polymer [].
• The starting material is a long-chain fatty acid, specifically octadecanoic acid (also known as stearic acid) with a hydroxyl group (OH) attached at the 12th carbon position [].
• This fatty acid is then polymerized with polyethylene glycol (alpha-hydro-omega-hydroxypoly(oxy-1,2-ethanediyl)) which is a chain of repeating units derived from ethylene glycol [].

Molecular Structure Analysis

• The key feature is the combination of a long aliphatic chain (18 carbons) from stearic acid and multiple ethylene glycol units linked together. [].
• The presence of the hydroxyl group (OH) on both the stearic acid and the terminal end of the polyethylene glycol chain makes it an alpha-omega-hydroxy functionalized polymer [].

Chemical Reactions Analysis

• The hydroxyl groups could participate in esterification or etherification reactions with other molecules [].
• The long aliphatic chain might influence interactions with hydrophobic environments [].

Physical And Chemical Properties Analysis

• The long aliphatic chain suggests a high melting point and low water solubility [].
• The presence of multiple hydroxyl groups might introduce some water solubility compared to a non-hydroxylated version [].

There is no current information available on the specific mechanism of action for this compound.

• As with many organic compounds, exercise caution to avoid inhalation, ingestion, or skin contact.
• Organic compounds with long aliphatic chains can be combustible, so standard fire safety practices should be followed.

Future Research Directions

• Research could explore the synthesis and characterization of this specific polymer, including its physical and chemical properties.
• Studies could investigate potential applications in areas like drug delivery, materials science, or lubrication based on its amphiphilic nature (having both hydrophobic and hydrophilic regions).